Cas no 107564-21-6 (2,7-Phenazinediamine,3,8-dimethyl-)

• Product Name: 2,7-Phenazinediamine,3,8-dimethyl-
• CAS No: 107564-21-6
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 160378
• PubChem ID: 129906
• Update Time: 2025-04-19

2,7-Phenazinediamine,3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenazinediamine,3,8-dimethyl-
• 2,7-diamino-3,8-dimethylphenazine
• 3,8-dimethylphenazine-2,7-diamine
• 2,7-Phenazinediamine, 3,8-dimethyl- (9CI)
• Phenazine, 2,7-diamino-3,8-dimethyl-
• 2,7-Phenazinediamine, 3,8-dimethyl-
• DTXSID70148089
• 107564-21-6
• DIAMINO-3,8-DIMETHYLPHENAZINE, 2,7-
• 772XSE2NHP
• UNII-772XSE2NHP

• Inchi： 1S/C14H14N4/c1-7-3-11-13(5-9(7)15)18-12-4-8(2)10(16)6-14(12)17-11/h3-6H,15-16H2,1-2H3
• InChI Key： OXNAWKYXPZLOSA-UHFFFAOYSA-N
• SMILES： N1C2C=C(C(C)=CC=2N=C2C=C(C(C)=CC=12)N)N

Computed Properties

• Exact Mass: 238.12202
• Monoisotopic Mass: 238.121846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.1781 (rough estimate)
• Boiling Point: 370.89°C (rough estimate)
• Flash Point: 302.3°C
• Refractive Index: 1.6000 (estimate)
• PSA: 77.82
• LogP: 3.72660

2,7-Phenazinediamine,3,8-dimethyl- Security Information

• Safety Term：x."> Mutation data reported. When heated to decomposition it emits toxic vapors of NOx.